N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-nitrobenzamide

• IUPAC Name: N-[1-[(4-chlorophenyl)methyl]-1,2,4-triazol-3-yl]-4-nitrobenzamide
• InChI: InChI=1S/C16H12ClN5O3/c17-13-5-1-11(2-6-13)9-21-10-18-16(20-21)19-15(23)12-3-7-14(8-4-12)22(24)25/h1-8,10H,9H2,(H,19,20,23)
• InChI Key: RWEXPJVFRNJXOK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NC(=N2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C16H12ClN5O3
• Molecular Weight: 357.75 g/mol

Description

N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-nitrobenzamide is a synthetic organic compound that belongs to the class of triazole derivatives This compound is characterized by the presence of a triazole ring, a chlorobenzyl group, and a nitrobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-nitrobenzamide typically involves multiple steps. One common method includes the following steps:

Formation of the Triazole Ring: The triazole ring can be synthesized by reacting hydrazine hydrate with an appropriate nitrile compound under acidic conditions.

Introduction of the Chlorobenzyl Group: The chlorobenzyl group is introduced through a nucleophilic substitution reaction, where the triazole intermediate reacts with 4-chlorobenzyl chloride in the presence of a base such as potassium carbonate.

Formation of the Nitrobenzamide Moiety: The final step involves the reaction of the chlorobenzyl-triazole intermediate with 4-nitrobenzoyl chloride in the presence of a base to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and process automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-nitrobenzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The chlorobenzyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst

Substitution: Nucleophiles such as amines or thiols, base (e.g., potassium carbonate)

Hydrolysis: Acidic or basic aqueous solutions

Major Products Formed

Reduction: Formation of the corresponding amine derivative

Substitution: Formation of substituted triazole derivatives

Hydrolysis: Formation of carboxylic acid and amine derivatives

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-nitrobenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and thereby exerting its biological effects. The triazole ring and nitrobenzamide moiety play crucial roles in its binding affinity and specificity.

Comparison with Similar Compounds

N-[1-(4-chlorobenzyl)-1H-1,2,4-triazol-3-yl]-4-nitrobenzamide can be compared with other triazole derivatives, such as:

N-(4-chlorobenzyl)-1H-1,2,4-triazole-3-carboxamide: Similar structure but with a carboxamide group instead of a nitro group.

N-(4-chlorobenzyl)-1H-1,2,4-triazole-3-thiol: Contains a thiol group instead of a nitrobenzamide moiety.

N-(4-chlorobenzyl)-1H-1,2,4-triazole-3-amine: Features an amine group in place of the nitrobenzamide moiety.

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity compared to its analogs.